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Compound of Interest

Compound Name: Ono 1082

Cat. No.: B1677304 Get Quote

Following a comprehensive review of publicly available scientific literature and clinical trial data,

no specific experimental protocols or detailed research information could be found for a

compound designated as "Ono 1082". The search results did not yield any documents, studies,

or publications pertaining to a drug or experimental agent with this identifier.

The information retrieved primarily discusses other compounds under development by Ono

Pharmaceutical Co., Ltd., including but not limited to ONO-2910, ONO-2808, ONO-4578, ONO-

2020, and ONO-2952. These compounds are being investigated for a variety of indications,

including diabetic polyneuropathy, neurodegenerative diseases, oncology, and stress-related

disorders.[1][2][3]

It is possible that "Ono 1082" may be an internal designation not yet disclosed in public forums,

a discontinued project, or a typographical error.

Without specific data on Ono 1082, it is not possible to provide the requested detailed

application notes, experimental protocols, quantitative data tables, or signaling pathway

diagrams. Should further information or a corrected compound identifier become available, this

request can be revisited.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 2 Tech Support

https://www.benchchem.com/product/b1677304?utm_src=pdf-interest
https://www.benchchem.com/product/b1677304?utm_src=pdf-body
https://www.ono-pharma.com/sites/default/files/en/ir/20210907_rd_script_en.pdf
https://clinicaltrials.gov/study/NCT06881836
https://pubmed.ncbi.nlm.nih.gov/26189762/
https://www.benchchem.com/product/b1677304?utm_src=pdf-body
https://www.benchchem.com/product/b1677304?utm_src=pdf-body
https://www.benchchem.com/product/b1677304?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. ono-pharma.com [ono-pharma.com]

2. ClinicalTrials.gov [clinicaltrials.gov]

3. Anti-stress effects of ONO-2952, a novel translocator protein 18 kDa antagonist, in rats -
PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for Ono 1082].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677304#ono-1082-experimental-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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